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Compound of Interest

1-Methyl-1-naphthalen-1-
Compound Name:
ylhydrazine

Cat. No.: B045601

An In-depth Technical Guide on 1-Methyl-1-
naphthalen-1-ylhydrazine
Preface

This technical guide serves as a comprehensive resource for researchers, scientists, and
professionals in drug development on the physical and chemical characteristics of 1-Methyl-1-
naphthalen-1-ylhydrazine. Due to the limited availability of public data on this specific
compound, this document also provides information on the closely related compound,
Naphthalen-1-ylmethyl-hydrazine, to offer a broader context. It is imperative to note the
structural differences between these two compounds when utilizing the provided data.

Compound Identification and Structure

1.1. 1-Methyl-1-naphthalen-1-ylhydrazine
There is limited information available in public databases for 1-Methyl-1-naphthalen-1-
ylhydrazine. The compound, identified with the CAS Number 119090-35-6, is also known as

N-Methyl-N-naphthalen-1-yl-hydrazine[1]. Further detailed physical and chemical properties for
this specific isomer are not readily available in the provided search results.

1.2. Naphthalen-1-ylmethyl-hydrazine
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A structurally related compound, Naphthalen-1-ylmethyl-hydrazine, with the CAS Number

51421-38-6, has more available data[2][3]. It is crucial to distinguish this compound from 1-

Methyl-1-naphthalen-1-ylhydrazine, as the position of the methyl group and the point of

attachment of the naphthalene moiety to the hydrazine group are different, which will

significantly influence its chemical and biological properties.

Physicochemical Properties

The following table summarizes the available physicochemical properties for Naphthalen-1-

ylmethyl-hydrazine. Data for 1-Methyl-1-naphthalen-1-ylhydrazine is largely unavailable.

Value (for Naphthalen-1-

Property . Reference
ylmethyl-hydrazine)
Molecular Formula C11H12N2 [2][3]
Molecular Weight 172.23 g/mol [2]
Exact Mass 172.100048391 [2]
PSA (Polar Surface Area) 38.05 A2 [2][3]
LogP 2.89430 [2][3]
XLogP3 1.9 (2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor
C);untg p 2 12
Rotatable Bond Count 2 [2]
Heavy Atom Count 13 [2]
Complexity 158 [2]
HS Code 2928000090 [2][3]

Experimental Protocols
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Detailed experimental protocols for the synthesis of 1-Methyl-1-naphthalen-1-ylhydrazine are
not described in the provided search results. However, a synthesis route for Naphthalen-1-
ylmethyl-hydrazine is mentioned, which could potentially be adapted. The synthesis of
Naphthalen-1-ylmethyl-hydrazine has been reported in the literature, for instance, in the
Journal of Organic Chemistry, 1965, vol. 30, # 2 p. 321 - 323, starting from 1-Chloromethyl
naphthalene[3].

A general workflow for a potential synthesis could be visualized as follows:

Nucleophilic Product Chromatography/

1-Chloromethyl Substitution Reaction with Formation . Recrystallization o NMR, MS, etc. N
. N Naphthalen-1-ylmethyl-hydrazine Purification Characterization
naphthalene hydrazine derivative

Click to download full resolution via product page
A potential synthetic workflow for Naphthalen-1-ylmethyl-hydrazine.

Reactivity and Stability

Information regarding the specific reactivity and stability of 1-Methyl-1-naphthalen-1-
ylhydrazine is not available. For the related compound, Naphthalen-1-ylmethyl-hydrazine
hydrochloride (CAS 94714-35-9), it is advised to store the stock solution at -80°C for use within
6 months, or at -20°C for use within 1 month to avoid product failure due to repeated freezing
and thawing[4]. This suggests that hydrazines with this scaffold may have limited stability in
solution at higher temperatures. To improve solubility, it is suggested to heat the solution to

37°C and use sonication[4].

Biological Activity and Signaling Pathways

There is no information in the provided search results regarding the biological activity or any
associated signaling pathways for 1-Methyl-1-naphthalen-1-ylhydrazine. Hydrazine and
hydrazone derivatives, in general, are known to possess a wide range of biological and
pharmacological properties and are of considerable interest in medicinal chemistry[5].

Should research on this compound be undertaken, a general workflow for screening its
biological activity could be conceptualized as follows:
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A general workflow for drug discovery and development.
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Spectral Data

No specific spectral data (NMR, IR, MS) for 1-Methyl-1-naphthalen-1-ylhydrazine was found.
For researchers interested in the naphthalenic moiety, spectral data for 1-Methylnaphthalene is
available and can serve as a reference for the signals corresponding to that part of the
molecule. The National Institute of Standards and Technology (NIST) provides infrared and
mass spectrometry data for 1-Methylnaphthalene (CAS 90-12-0)[6][7]. A Raman spectrum of
neat 1-methylnaphthalene has also been described[8].

Conclusion

While the specific compound 1-Methyl-1-naphthalen-1-ylhydrazine is identified by CAS
number 119090-35-6, there is a significant lack of publicly available data regarding its physical
and chemical properties, synthesis, and biological activity. Researchers are encouraged to use
the information on the related compound, Naphthalen-1-ylmethyl-hydrazine, with caution, being
mindful of the structural differences. Further experimental investigation is required to fully
characterize 1-Methyl-1-naphthalen-1-ylhydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-METHYL-N-NAPHTHALEN-1-YL-HYDRAZINE CAS#: 119090-35-6
[m.chemicalbook.com]

. Naphthalen-1-ylmethyl-hydrazine | lookchem [lookchem.com]
. NAPHTHALEN-1-YLMETHYL-HYDRAZINE | CAS#:51421-38-6 | Chemsrc [chemsrc.com]

. glpbio.com [glpbio.com]

. Naphthalene, 1-methyl- [webbook.nist.gov]

2
3
4
o 5. researchgate.net [researchgate.net]
6
7. Naphthalene, 1-methyl- [webbook.nist.gov]
8

. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b045601?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C90120&Type=IR-SPEC&Index=0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C90120&Mask=200
https://www.researchgate.net/figure/Neat-1-methyl-naphthalene-Raman-spectrum-data-points-with-a-Lorentzian-peak-profile-and_fig7_265100373
https://www.benchchem.com/product/b045601?utm_src=pdf-body
https://www.benchchem.com/product/b045601?utm_src=pdf-body
https://www.benchchem.com/product/b045601?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB5848681_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5848681_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL678676.htm
https://www.chemsrc.com/en/cas/51421-38-6_39179.html
https://www.glpbio.com/fr/gf50829.html
https://www.researchgate.net/publication/324817485_Synthesis_and_biological_properties_of_novel_1-methyl-2-2-prop-2-yn-1-yloxybenzylidene_hydrazine_analogues
https://webbook.nist.gov/cgi/cbook.cgi?ID=C90120&Type=IR-SPEC&Index=0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C90120&Mask=200
https://www.researchgate.net/figure/Neat-1-methyl-naphthalene-Raman-spectrum-data-points-with-a-Lorentzian-peak-profile-and_fig7_265100373
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ To cite this document: BenchChem. [Physical and chemical characteristics of 1-Methyl-1-
naphthalen-1-ylhydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045601#physical-and-chemical-characteristics-of-1-
methyl-1-naphthalen-1-ylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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